Cas no 2172632-02-7 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid)

4-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid is a specialized bifunctional linker compound featuring both alkyne and alkene moieties, making it valuable in click chemistry and peptide synthesis applications. The presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, facilitating controlled conjugation reactions. Its unsaturated backbone allows for further functionalization via Huisgen cycloaddition or thiol-ene reactions, enhancing versatility in bioconjugation and polymer chemistry. The compound’s structural design supports efficient solid-phase synthesis, enabling precise incorporation into complex molecular architectures. Its stability and reactivity profile make it suitable for advanced research in drug development, materials science, and bioorthogonal labeling.
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid structure
2172632-02-7 structure
Product Name:4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid
CAS No:2172632-02-7
MF:C23H20N2O5
MW:404.415306091309
CID:6395169
PubChem ID:165778739
Update Time:2025-11-01

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid
    • EN300-1550439
    • 2172632-02-7
    • 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
    • Inchi: 1S/C23H20N2O5/c26-21(24-13-6-12-22(27)28)11-5-14-25-23(29)30-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-5,7-11,20H,13-15H2,(H,24,26)(H,25,29)(H,27,28)/b11-5+
    • InChI Key: AGDKEYSRHDRUCV-VZUCSPMQSA-N
    • SMILES: O(C(NC/C=C/C(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 404.13722174g/mol
  • Monoisotopic Mass: 404.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 105Ų

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1550439-0.05g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
0.05g
$2829.0 2023-06-05
Enamine
EN300-1550439-0.1g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
0.1g
$2963.0 2023-06-05
Enamine
EN300-1550439-0.25g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
0.25g
$3099.0 2023-06-05
Enamine
EN300-1550439-0.5g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
0.5g
$3233.0 2023-06-05
Enamine
EN300-1550439-1.0g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
1g
$3368.0 2023-06-05
Enamine
EN300-1550439-2.5g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
2.5g
$6602.0 2023-06-05
Enamine
EN300-1550439-5.0g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
5g
$9769.0 2023-06-05
Enamine
EN300-1550439-10.0g
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
10g
$14487.0 2023-06-05
Enamine
EN300-1550439-50mg
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
50mg
$2829.0 2023-09-25
Enamine
EN300-1550439-100mg
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid
2172632-02-7
100mg
$2963.0 2023-09-25

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid (CAS No. 2172632-02-7)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid (CAS No. 2172632-02-7) is a highly specialized chemical entity widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring both fluorenylmethyloxycarbonyl (Fmoc) and but-2-ynoic acid moieties, makes it a valuable building block in modern organic chemistry and pharmaceutical research. Researchers and industry professionals frequently search for this compound under keywords such as "Fmoc-protected amino acid derivatives", "click chemistry reagents", and "peptide coupling agents", reflecting its diverse utility.

In recent years, the demand for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid has surged due to its compatibility with solid-phase peptide synthesis (SPPS) methodologies. The Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions, while the but-2-ynoic acid segment facilitates bioorthogonal reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality aligns with the growing interest in targeted drug delivery systems and biomolecular labeling, addressing common search queries like "how to modify peptides for imaging" or "best reagents for bioconjugation".

The synthesis and application of CAS No. 2172632-02-7 are often discussed in the context of high-throughput screening and combinatorial chemistry. Its role in generating peptide libraries for drug discovery is particularly noteworthy, as it allows for the rapid assembly of structurally diverse compounds. Additionally, the compound's stability under aqueous conditions and compatibility with green chemistry principles make it a preferred choice for sustainable research practices. These attributes resonate with trending topics such as "environmentally friendly chemical synthesis" and "reducing waste in pharmaceutical production".

From a technical perspective, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid exhibits excellent solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile, which are commonly used in peptide synthesis. Its molecular weight and reactivity profile are well-documented, catering to queries such as "how to calculate equivalents in peptide coupling" or "optimizing Fmoc deprotection steps". Furthermore, the compound's purity and stability are critical for reproducibility, a concern frequently highlighted in forums discussing "common pitfalls in peptide synthesis".

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid (CAS No. 2172632-02-7) represents a cornerstone in contemporary chemical research, bridging the gap between traditional peptide chemistry and cutting-edge bioconjugation techniques. Its relevance to personalized medicine, diagnostic imaging, and material science ensures its continued prominence in scientific literature and industrial applications. By addressing both fundamental and advanced search terms, this overview aims to enhance visibility while providing actionable insights for professionals navigating the complexities of synthetic chemistry and biomolecular engineering.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.